5-Isopropyl-4H-[1,2,4]triazole-3-thiol
Overview
Description
“5-Isopropyl-4H-[1,2,4]triazole-3-thiol” is a chemical compound with the molecular formula C5H9N3S . It is a derivative of the 1,2,4-triazole family, which is a class of heterocyclic compounds. The 1,2,4-triazole family is known for its diverse biological activities and is used in various fields such as medicinal chemistry, agrochemicals, and materials science .
Molecular Structure Analysis
The molecular structure of “5-Isopropyl-4H-[1,2,4]triazole-3-thiol” consists of a 1,2,4-triazole ring with an isopropyl group and a thiol group attached . The InChI code for this compound is 1S/C6H11N3S/c1-4(2)5-7-8-6(10)9(5)3/h4H,1-3H3,(H,8,10) .Chemical Reactions Analysis
While specific chemical reactions involving “5-Isopropyl-4H-[1,2,4]triazole-3-thiol” are not mentioned in the literature, triazoles in general are known to participate in a variety of chemical reactions . They can accommodate a broad range of substituents (electrophiles and nucleophiles) around their core structures, allowing for the construction of diverse novel bioactive molecules .Physical And Chemical Properties Analysis
“5-Isopropyl-4H-[1,2,4]triazole-3-thiol” is a solid at room temperature . Its molecular weight is 157.24 . .Scientific Research Applications
Pharmaceutical Applications
1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body . The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines .
Agrochemical Applications
1,2,4-Triazoles have usages in various fields such as pharmaceutic chemistry, agrochemistry, materials sciences, and organic catalysts .
Material Science Applications
1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors . They are extensively observed in nature and metabolic systems which are vital for living creatures .
Organic Catalysts
1,2,4-Triazoles are used as organic catalysts due to their unique structure and properties .
DNA Marker Detection
1H-1,2,4-Triazole-3-thiol was used in a study to design a surface enhanced Raman scattering based probe for fast and accurate detection of DNA markers .
Corrosion Inhibition
3-Amino-1,2,4-triazole-5-thiol was used to study the inhibition of corrosion of iron in 3.5% NaCl solutions by low concentrations of ATT and 1,1′-thiocarbonyldiimidazole .
Safety and Hazards
The safety data sheet for “5-Isopropyl-4H-[1,2,4]triazole-3-thiol” suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye . It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Mechanism of Action
Target of Action
It’s known that 1,2,4-triazole derivatives have been studied for their antiviral properties . They are preferred structural moieties in the development of new drugs with a wide range of pharmacological activity .
Mode of Action
It’s speculated that the high potency and selectivity of similar compounds might be attributed to the involvement of flexible linkers on either side of the triazole core, which might compel the ligands to enter into the active site of the receptor and maximize non-covalent interactions .
Biochemical Pathways
It’s known that 1,2,4-triazole derivatives have been associated with antiviral properties , suggesting they may interact with viral replication or protein synthesis pathways.
Pharmacokinetics
It’s known that 1,2,4-triazole derivatives generally exhibit good pharmacokinetic and pharmacodynamic properties, and resistance to metabolic degradation .
Result of Action
Based on the antiviral properties of similar 1,2,4-triazole derivatives , it can be inferred that the compound may inhibit viral replication or protein synthesis, leading to a decrease in viral load.
properties
IUPAC Name |
5-propan-2-yl-1,2-dihydro-1,2,4-triazole-3-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3S/c1-3(2)4-6-5(9)8-7-4/h3H,1-2H3,(H2,6,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHNZNYRWQWTNSG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=S)NN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10368704 | |
Record name | 5-Isopropyl-4H-[1,2,4]triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10368704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Isopropyl-4H-[1,2,4]triazole-3-thiol | |
CAS RN |
59689-64-4 | |
Record name | 5-Isopropyl-4H-[1,2,4]triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10368704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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